Cas no 477551-65-8 (N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 477551-65-8
• MF: C₁₇H₁₃N₃O₃S
• MW: 339.368422269821
• CID: 6519815
• Update Time: 2025-05-25

N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-(4-(pyridin-2-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• 1,4-Benzodioxin-6-carboxamide, 2,3-dihydro-N-[4-(2-pyridinyl)-2-thiazolyl]-

• Inchi： 1S/C17H13N3O3S/c21-16(11-4-5-14-15(9-11)23-8-7-22-14)20-17-19-13(10-24-17)12-3-1-2-6-18-12/h1-6,9-10H,7-8H2,(H,19,20,21)
• InChI Key： CEIPQWJDSJGERZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC(C4=NC=CC=C4)=CS3)=O)C=C2OCC1

Additional information on N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Comprehensive Overview of N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477551-65-8)

The compound N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477551-65-8) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its hybrid architecture, combining a pyridine ring, a thiazole moiety, and a dihydrobenzodioxine scaffold. This combination of heterocycles makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

Recent studies have highlighted the potential of N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide as a modulator of kinase activity, a hot topic in oncology and autoimmune disease research. Kinases are critical players in cell signaling, and their dysregulation is implicated in numerous diseases. Researchers are particularly interested in how this compound's thiazole-pyridine core might interact with ATP-binding sites, a common feature of kinase inhibitors. This aligns with the growing demand for small-molecule therapeutics that can precisely target pathological pathways.

Another area of exploration for CAS No. 477551-65-8 is its potential role in neuroprotection. The dihydrobenzodioxine fragment is structurally similar to compounds known to cross the blood-brain barrier, sparking investigations into its applicability for neurodegenerative conditions like Alzheimer's and Parkinson's diseases. This is particularly relevant given the increasing global focus on aging populations and the need for innovative treatments.

From a synthetic chemistry perspective, the assembly of N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide presents interesting challenges. The convergence of three distinct heterocycles requires meticulous optimization of coupling reactions and protecting group strategies. Recent advances in C-H activation and click chemistry have provided new tools for constructing such complex architectures more efficiently, a trend closely followed by medicinal chemists.

The physicochemical properties of 477551-65-8 also warrant discussion. Early computational analyses suggest moderate solubility and lipophilicity, parameters crucial for drug development. These characteristics place it within the desirable range of Lipinski's Rule of Five, making it a viable lead compound for further optimization. The presence of both hydrogen bond acceptors and donors in its structure enhances its potential for specific molecular interactions.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. This includes catalyst systems that minimize heavy metal usage and solvent-reduction strategies, addressing the pharmaceutical industry's push toward environmentally friendly synthesis. Such approaches not only reduce environmental impact but may also improve process economics.

Analytical characterization of CAS No. 477551-65-8 typically involves advanced techniques like LC-MS and NMR spectroscopy. The compound's distinct fragmentation pattern in mass spectrometry serves as a fingerprint for quality control, while multidimensional NMR helps confirm the connectivity of its intricate ring systems. These methods are essential for ensuring batch-to-batch consistency in research applications.

Looking forward, the scientific community anticipates expanded structure-activity relationship (SAR) studies around N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. Systematic modifications of each heterocyclic component could unlock enhanced selectivity or potency against specific biological targets. Such work would contribute valuable data to the growing field of fragment-based drug design, where complex molecules are built from smaller, validated pharmacophores.

For researchers sourcing this compound, attention to supplier reliability and analytical certificates is paramount. Given its structural complexity, verifying purity through orthogonal methods prevents experimental variability. Many investigators also seek custom synthesis options for analog production, reflecting the compound's role as a scaffold for derivative libraries.

In conclusion, N-4-(pyridin-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide represents an intriguing case study in modern medicinal chemistry. Its multifaceted structure bridges several important heterocyclic families, offering numerous vectors for chemical exploration. As research continues to unravel its biological potential and synthetic accessibility, this compound may emerge as a key player in addressing unmet medical needs through targeted molecular interventions.